Cas no 941921-34-2 (N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 941921-34-2
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5500330
• Update Time: 2025-06-08

N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzhydryl-N-(5-methyl-1,2-oxazol-3-yl)oxamide
• N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C19H17N3O3/c1-13-12-16(22-25-13)20-18(23)19(24)21-17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12,17H,1H3,(H,21,24)(H,20,22,23)
• InChI Key： LHZWKPUDWXZERF-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C1=CC=CC=C1)(=O)C(NC1C=C(C)ON=1)=O

Additional information on N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Recent Advances in the Study of N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS: 941921-34-2)

In recent years, the compound N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS: 941921-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Recent findings suggest that N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to its evaluation as a potential anti-inflammatory agent, with preclinical studies demonstrating significant reduction in cytokine production and inflammatory markers in animal models.

Another notable development is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the core structure of N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide, aiming to enhance its bioavailability and metabolic stability. These efforts have resulted in the identification of several derivatives with improved oral absorption and prolonged half-life, making them more suitable for clinical development.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data indicate that N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell cycle regulation. These findings have sparked interest in further investigating its role as a chemotherapeutic agent, either alone or in combination with existing therapies.

The synthesis and scale-up of N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating its use in large-scale preclinical and clinical studies. Furthermore, the development of robust analytical methods for quality control has ensured the consistency and reproducibility of the compound across different batches.

Despite these promising developments, challenges remain in the clinical translation of N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide. Issues such as potential off-target effects, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued research in this area.

In conclusion, N'-(diphenylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS: 941921-34-2) represents a promising candidate for further development in the fields of inflammation and oncology. The latest research highlights its multifaceted pharmacological properties and provides a solid foundation for future investigations. As the understanding of its mechanism of action deepens and its pharmacokinetic profile is further optimized, this compound may emerge as a valuable addition to the therapeutic arsenal.